Cas no 1804907-97-8 (Ethyl 2-bromo-6-cyano-4-methylphenylacetate)

• Product Name: Ethyl 2-bromo-6-cyano-4-methylphenylacetate
• CAS No: 1804907-97-8
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4943739
• Update Time: 2025-05-20

Ethyl 2-bromo-6-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-4-methylphenylacetate
• ethyl 2-(2-bromo-6-cyano-4-methylphenyl)acetate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)6-10-9(7-14)4-8(2)5-11(10)13/h4-5H,3,6H2,1-2H3
• InChI Key： LANDZKMYYRCHFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-cyano-4-methylphenylacetate

Ethyl 2-bromo-6-cyano-4-methylphenylacetate: A Comprehensive Overview

Ethyl 2-bromo-6-cyano-4-methylphenylacetate, with the CAS number 1804907-97-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, cyano, and methyl groups, along with an ethoxyacetyl group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of Ethyl 2-bromo-6-cyano-4-methylphenylacetate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the substituted phenol derivative, followed by acetylation to introduce the ethoxyacetyl group. The bromination and cyanation steps are carefully controlled to ensure high purity and yield. Recent advancements in catalytic methods have further optimized these steps, making the synthesis more efficient and environmentally friendly.

One of the most notable applications of this compound is in the construction of bioactive molecules. Researchers have utilized Ethyl 2-bromo-6-cyano-4-methylphenylacetate as a key intermediate in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines.

In addition to its role in drug discovery, Ethyl 2-bromo-6-cyano-4-methylphenylacetate has found utility in materials science. Its ability to undergo various coupling reactions makes it valuable in the development of advanced materials such as polymers and nanoparticles. Recent research has explored its use in creating stimuli-responsive materials that can change properties under specific conditions, opening new avenues for applications in sensors and drug delivery systems.

The physical properties of Ethyl 2-bromo-6-cyano-4-methylphenylacetate are well-documented, with a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF facilitates its use in various reaction setups. The compound's stability under normal storage conditions ensures its reliability as a reagent in laboratory settings.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of Ethyl 2-bromo-6-cyano-4-methylphenylacetate. These methods provide detailed insights into the compound's molecular architecture, enabling precise characterization and quality control.

Looking ahead, ongoing research continues to uncover new potential applications for this compound. Collaborative efforts between academic institutions and industry partners are driving innovations in its synthesis and utilization. As our understanding of its properties deepens, so too does its relevance in advancing chemical science.